Cas no 585569-21-7 (Benzenepropanol, 3-[2-(5-methyl-2-phenyl-4-oxazolyl)ethoxy]-)

Benzenepropanol, 3-[2-(5-methyl-2-phenyl-4-oxazolyl)ethoxy]- structure
585569-21-7 structure
Product Name:Benzenepropanol, 3-[2-(5-methyl-2-phenyl-4-oxazolyl)ethoxy]-
CAS No:585569-21-7
MF:C21H23NO3
MW:337.412225961685
CID:335462
PubChem ID:58977543
Update Time:2025-04-19

Benzenepropanol, 3-[2-(5-methyl-2-phenyl-4-oxazolyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol, 3-[2-(5-methyl-2-phenyl-4-oxazolyl)ethoxy]-
    • 3-[3-[2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]phenyl]propan-1-ol
    • 3-{3-[2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)ethoxy]phenyl}propan-1-ol
    • DTXSID50730749
    • SCHEMBL12617576
    • 585569-21-7
    • Inchi: 1S/C21H23NO3/c1-16-20(22-21(25-16)18-9-3-2-4-10-18)12-14-24-19-11-5-7-17(15-19)8-6-13-23/h2-5,7,9-11,15,23H,6,8,12-14H2,1H3
    • InChI Key: YBKCQXZKHHBVIF-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(=C1)CCCO)CCC1=C(C)OC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 337.16779360g/mol
  • Monoisotopic Mass: 337.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 55.5Ų
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